[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-5H-purin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate

Specification

• Molecular Formula: C10H13N4O8P
• Molecular Weight: 348.21 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-5H-purin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C10H13N4O8P/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17/h2-7,10,15-16H,1H2,(H2,18,19,20)/t4-,5?,6-,7-,10-/m1/s1
• Standard InChI Key: AQXKGQJLGOXRBW-XXWJQXOGSA-N
• Isomeric SMILES: C1=NC(=O)C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O
• Canonical SMILES: C1=NC(=O)C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound features a β-D-ribofuranose ring (oxolan-2-yl) with hydroxyl groups at the 3′ and 4′ positions, a hypoxanthine base (6-oxo-5H-purin-9-yl) at the 1′ position, and a phosphate group esterified to the 5′ hydroxyl. The stereochemistry (2R,3S,4R,5R) ensures compatibility with enzymatic processing in nucleotide metabolism.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₀H₁₃N₄O₈P
Molecular Weight	348.21 g/mol
IUPAC Name	[(2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-oxo-5H-purin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate
Canonical SMILES	C1=NC(=O)C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O
Solubility	Water-soluble; partial solubility in ethanol

Spectroscopic and Chromatographic Data

Nuclear magnetic resonance (NMR) spectra reveal distinct signals for the ribose protons (δ 4.0–5.5 ppm) and aromatic hypoxanthine protons (δ 8.1–8.3 ppm). High-performance liquid chromatography (HPLC) retention times under reverse-phase conditions average 12.3 minutes, facilitating analytical quantification.

Synthesis and Industrial Production

Chemical Synthesis Pathways

IMP is synthesized via two primary routes:

• Enzymatic Synthesis: Purine nucleoside phosphorylase catalyzes the phosphorylation of inosine using adenosine triphosphate (ATP) as a phosphate donor.

• Chemical Condensation: Hypoxanthine is condensed with ribose-5-phosphate under acidic conditions, followed by phosphorylation using phosphorus oxychloride.

Industrial-Scale Manufacturing

Large-scale production employs genetically modified Escherichia coli strains overexpressing purine biosynthetic enzymes. Fed-batch fermentation achieves yields exceeding 15 g/L, with downstream purification via ion-exchange chromatography.

Applications in Food Science and Nutrition

Flavor Enhancement (E630)

IMP’s umami taste potentiates savory flavors in processed foods. It synergizes with monosodium glutamate (MSG), reducing sodium content by 30–50% while maintaining palatability.

Table 2: Common Food Applications

Food Category	IMP Concentration (mg/kg)	Purpose
Instant Noodles	200–400	Enhances meaty and brothy notes
Canned Soups	150–300	Reduces sodium without taste loss
Snack Seasonings	100–200	Amplifies cheesy and spicy flavors

Stability and Regulatory Status

IMP remains stable at pH 3–7 and temperatures ≤100°C, making it suitable for thermal processing. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) assigns an acceptable daily intake (ADI) of 0–50 mg/kg body weight.

Biological Roles and Metabolic Pathways

Purine Nucleotide Biosynthesis

IMP occupies a central node in purine metabolism:

• De Novo Pathway: IMP is synthesized from phosphoribosyl pyrophosphate (PRPP) via 10 enzymatic steps, consuming six ATP molecules.

• Salvage Pathway: Hypoxanthine-guanine phosphoribosyltransferase (HGPRT) recycles hypoxanthine into IMP, conserving metabolic energy.

Adipocyte Browning and Energy Expenditure

Beta-adrenergic stimulation upregulates IMP dehydrogenase (IMPDH) in white adipose tissue (WAT), promoting mitochondrial biogenesis and Ucp-1 expression. Mice treated with IMPDH inhibitors exhibit 25% reductions in adipocyte size and 18% increases in oxygen consumption.

Table 3: Adipose Tissue Changes in CL316243-Treated Mice

Parameter	Control	CL316243
Body Weight (g)	24.1 ± 0.8	23.7 ± 0.9
BAT Mass (mg)	39.2 ± 6.0	46.9 ± 4.5*
EWAT Mass (mg)	292.3 ± 47.3	172.0 ± 38.9*
*Data expressed as mean ± SD; p < 0.05 vs. control.

Immunomodulatory Effects

IMP suppresses TNF-α production (45% reduction) and enhances IL-10 (2.3-fold increase) in LPS-challenged macrophages via CD73-mediated conversion to inosine. A₂A adenosine receptor antagonism abolishes these effects, implicating cAMP-PKA signaling.

Recent Advances in Therapeutic Applications

Obesity and Metabolic Syndrome

IMP supplementation (50 mg/kg/day) augments thermogenesis in high-fat-diet mice, decreasing body fat by 22% and improving insulin sensitivity (HOMA-IR reduced by 35%).

Anti-Inflammatory Therapeutics

In murine models of sepsis, IMP (1000 mg/kg) reduces mortality from 70% to 30% by attenuating cytokine storms. Clinical trials are underway to evaluate its efficacy in rheumatoid arthritis.